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Compound of Interest

Compound Name: Rauvotetraphylline C

Cat. No.: B15592085 Get Quote

Rauvotetraphylline C is an indole alkaloid derived from Rauwolfia tetraphylla. Due to the

general toxicity associated with Rauwolfia alkaloids, all waste materials containing

Rauvotetraphylline C must be handled and disposed of as hazardous chemical waste.[1][2]

Adherence to proper disposal protocols is essential to ensure the safety of laboratory

personnel and to protect the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult your institution's

Environmental Health and Safety (EHS) department for specific guidelines and to wear the

appropriate Personal Protective Equipment (PPE).

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection
A standard laboratory coat, long pants, and

closed-toe shoes are mandatory.

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.

Step-by-Step Disposal Protocol
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The disposal of Rauvotetraphylline C must be managed through your institution's hazardous

waste program, typically coordinated by the EHS department. Never dispose of this chemical

down the drain or in regular solid waste bins.

1. Waste Identification and Classification:

All materials contaminated with Rauvotetraphylline C are to be classified as hazardous

chemical waste. This includes pure compounds, solutions, contaminated labware (e.g.,

pipette tips, vials, gloves), and spill cleanup materials.

A Safety Data Sheet (SDS) for Rauwolfia Serpentina, which contains related alkaloids,

indicates that these compounds may cause damage to the nervous and cardiovascular

systems and should be disposed of in accordance with all applicable regulations.[1]

2. Waste Segregation and Collection:

Solid Waste: Collect dry waste such as contaminated gloves, weighing papers, and

disposable labware in a designated, leak-proof hazardous waste container lined with a

heavy-duty plastic bag.

Liquid Waste: Collect solutions containing Rauvotetraphylline C in a separate, compatible,

and shatter-proof hazardous liquid waste container (e.g., a high-density polyethylene or

glass bottle with a screw cap). Do not mix this waste with other waste streams unless

explicitly permitted by your EHS department.

Sharps Waste: Needles, syringes, or contaminated broken glass must be placed in a

designated, puncture-resistant sharps container.

3. Container Labeling:

Label all waste containers clearly as soon as waste accumulation begins.[3] The label must

include:

The full chemical name: "Rauvotetraphylline C Waste"

The words "Hazardous Waste"
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An accumulation start date.

The primary hazards (e.g., "Toxic," "Chemical Waste").

Your name, department, and contact information.

4. Storage of Chemical Waste:

Store all sealed and labeled waste containers in a designated satellite accumulation area

(SAA) within your laboratory.[4]

The SAA should be located away from general lab traffic and sources of ignition or high heat.

Ensure secondary containment (e.g., a chemical-resistant tray or tub) is used to capture any

potential leaks.

Segregate the Rauvotetraphylline C waste container from incompatible materials.

5. Arranging for Disposal:

Once the waste container is full or you are ready to have it removed, contact your

institution's EHS department to schedule a pickup.

Follow their specific procedures for waste collection requests. Do not move hazardous waste

outside of your designated laboratory area.

6. Spill and Decontamination Procedures:

In the event of a small spill, and only if you are trained to do so, contain the spill with an

appropriate chemical absorbent material (e.g., vermiculite or sand).

Wearing appropriate PPE, carefully collect the absorbent material and any contaminated

debris. Place it in a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, and collect all cleaning materials as

hazardous waste.[4]
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For large spills, evacuate the area and immediately contact your EHS department or

emergency response team.

7. Empty Container Disposal:

An empty container that held Rauvotetraphylline C must be triple-rinsed with a suitable

solvent (e.g., ethanol or methanol).[3][5]

The rinsate must be collected and disposed of as hazardous liquid waste.[5]

After triple-rinsing, deface or remove the original label and dispose of the container

according to your institution's guidelines for non-hazardous lab glass or plastic.

Experimental Protocols and Data
While a specific, detailed experimental protocol for the disposal of Rauvotetraphylline C is not

published, the procedure is inferred from established best practices for indole alkaloids and

general laboratory chemical waste management. The classification of this compound as

hazardous is based on toxicological data from related substances.

Toxicological Data Summary for Related Rauwolfia
Compounds
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Compound/
Extract

Organism Route
Toxicity
Metric

Result
Classificati
on/Note

Rauwolfia

tetraphylla

Methanolic

Leaf Extract

Rat Oral LD50 >2000 mg/kg

Classified as

"Category 5"

under the

Globally

Harmonized

System,

indicating low

acute toxicity.

However,

signs of

toxicity were

observed at

the 2000

mg/kg dose.

[6]

Rauwolfia

tetraphylla

Methanolic

Leaf Extract

Rat Oral Subacute

Adverse

effects

observed at

1000

mg/kg/day

A 7-day study

showed

reductions in

body weight

and food

consumption,

indicating

potential for

toxicity with

repeated

exposure.

Rauwolfia

Alkaloids

(General)

Human Oral Therapeutic

Use

Known side

effects on

nervous and

cardiovascula

r systems.

Used as

antihypertens

ives.

Overdose

can lead to

serious

health issues.

[1][7] All parts
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of the R.

tetraphylla

plant are

considered

toxic if

ingested by

humans or

pets.
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Rauvotetraphylline C waste.
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Caption: Decision process for handling Rauvotetraphylline C chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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